Cas no 89709-85-3 (4-Pentenoic acid, 2,5-dimethoxy-, (E)-)
89709-85-3 structure
Product Name:4-Pentenoic acid, 2,5-dimethoxy-, (E)-
CAS No:89709-85-3
MF:C7H12O4
MW:160.167782783508
CID:591814
PubChem ID:13283926
Update Time:2025-04-19
4-Pentenoic acid, 2,5-dimethoxy-, (E)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pentenoic acid, 2,5-dimethoxy-, (E)-
- 2,5-dimethoxypent-4-enoic acid
- 89709-85-3
- (E)-2,5-Dimethoxypent-4-enoic acid
- (E)-2,5-Dimethoxypent-4-enoicacid
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- Inchi: 1S/C7H12O4/c1-10-5-3-4-6(11-2)7(8)9/h3,5-6H,4H2,1-2H3,(H,8,9)/b5-3+
- InChI Key: LWAJESFTAZOILZ-HWKANZROSA-N
- SMILES: O(C)C(C(=O)O)C/C=C/OC
Computed Properties
- Exact Mass: 160.07355886g/mol
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.8Ų
4-Pentenoic acid, 2,5-dimethoxy-, (E)- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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